Cas no 2490400-55-8 ((1H-1,3-benzodiazol-5-yl)methyl(methyl)amine dihydrochloride)

• Product Name: (1H-1,3-benzodiazol-5-yl)methyl(methyl)amine dihydrochloride
• CAS No: 2490400-55-8
• MF: C₉H₁₃Cl₂N₃
• MW: 234.125619649887
• MDL: MFCD32852463
• CID: 5327143
• PubChem ID: 154814262
• Update Time: 2025-06-09

(1H-1,3-benzodiazol-5-yl)methyl(methyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3H-Benzimidazol-5-yl)-N-methylmethanamine;dihydrochloride
• Z4607150209
• [(1H-1,3-benzodiazol-5-yl)methyl](methyl)amine dihydrochloride
• (1H-1,3-benzodiazol-5-yl)methyl(methyl)amine dihydrochloride

• MDL： MFCD32852463
• Inchi： 1S/C9H11N3.2ClH/c1-10-5-7-2-3-8-9(4-7)12-6-11-8;;/h2-4,6,10H,5H2,1H3,(H,11,12);2*1H
• InChI Key： NHZPRXJIKXYZPJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=NC2=CC=C(C=C12)CNC

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 40.7

Additional information on (1H-1,3-benzodiazol-5-yl)methyl(methyl)amine dihydrochloride

Comprehensive Overview of (1H-1,3-benzodiazol-5-yl)methyl(methyl)amine dihydrochloride (CAS No. 2490400-55-8)

(1H-1,3-benzodiazol-5-yl)methyl(methyl)amine dihydrochloride (CAS No. 2490400-55-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its benzodiazolyl core structure, is often explored for its potential applications in medicinal chemistry. Researchers are particularly interested in its amine functional group, which plays a crucial role in interactions with biological targets. The dihydrochloride salt form enhances its solubility, making it more suitable for experimental studies.

In recent years, the demand for specialty chemicals like (1H-1,3-benzodiazol-5-yl)methyl(methyl)amine dihydrochloride has surged due to advancements in drug discovery and biomolecular engineering. This compound is frequently discussed in the context of small molecule inhibitors and receptor modulators, aligning with current trends in precision medicine. Its CAS No. 2490400-55-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

The structural features of (1H-1,3-benzodiazol-5-yl)methyl(methyl)amine dihydrochloride include a benzodiazole ring, which is known for its electron-rich properties and ability to participate in hydrogen bonding. This makes the compound a candidate for designing enzyme inhibitors or signal transduction modulators. The methylamine moiety further contributes to its reactivity, enabling derivatization for tailored applications. Such characteristics are highly sought after in high-throughput screening (HTS) campaigns.

From a synthetic perspective, the preparation of 2490400-55-8 involves multi-step organic reactions, often starting from 5-aminobenzimidazole derivatives. The final dihydrochloride form is achieved through salt formation, which improves stability and handling. Researchers emphasize the importance of purity and yield optimization in its synthesis, as these factors directly impact its utility in downstream applications.

Current discussions in scientific forums highlight the role of (1H-1,3-benzodiazol-5-yl)methyl(methyl)amine dihydrochloride in neuropharmacology and cancer research. Its potential to interact with G-protein-coupled receptors (GPCRs) or kinase enzymes has sparked interest in both academia and industry. Additionally, its relevance to personalized therapeutics aligns with the growing focus on patient-specific treatment strategies.

For those searching "benzodiazolyl methylamine derivatives" or "CAS 2490400-55-8 applications," this compound represents a versatile scaffold in modern chemistry. Its compatibility with computational drug design tools further enhances its appeal, as in silico modeling can predict its binding affinities and optimize its pharmacological profile. As research progresses, (1H-1,3-benzodiazol-5-yl)methyl(methyl)amine dihydrochloride may emerge as a key player in next-generation therapeutics.

In summary, 2490400-55-8 exemplifies the intersection of chemical innovation and biological relevance. Its unique structure and functional groups make it a valuable asset for scientists exploring molecular interactions and therapeutic targets. With ongoing studies, this compound is poised to contribute significantly to the fields of pharmacology and biotechnology.